Cas no 771582-44-6 ((4-fluoro-2,6-dimethylphenyl)methanamine)

• Product Name: (4-fluoro-2,6-dimethylphenyl)methanamine
• CAS No: 771582-44-6
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD03701055
• CID: 551712
• PubChem ID: 45090548
• Update Time: 2025-04-19

(4-fluoro-2,6-dimethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-fluoro-2,6-dimethyl-
• Benzenemethanamine, 4-fluoro-2,6-dimethyl- (9CI)
• 1-(4-FLUORO-2,6-DIMETHYLPHENYL)METHANAMINE
• (4-fluoro-2,6-dimethylphenyl)methanamine
• 771582-44-6
• TS-02046
• MFCD03701055
• Benzenemethanamine,4-fluoro-2,6-dimethyl-(9ci)
• EN300-2967126
• 2,6-Dimethyl-4-fluorobenzylamine
• 1-(4-fluoro-2,6-dimethyl phenyl)methanamine
• AKOS006279777
• DTXSID20666642

• MDL： MFCD03701055
• Inchi： 1S/C9H12FN/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4H,5,11H2,1-2H3
• InChI Key： UHGXIEPOLUPLSQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(CN)=C(C)C=1

Computed Properties

• Exact Mass: 153.095
• Monoisotopic Mass: 153.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 234.4±35.0 °C at 760 mmHg
• Flash Point: 105.9±13.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(4-fluoro-2,6-dimethylphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines